Orotidine 5'-monophosphate sodium salt
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Orotidine 5’-monophosphate sodium salt, also known as orotidylic acid, is a pyrimidine nucleotide. It is the last intermediate in the biosynthesis of uridine monophosphate, a crucial component in the synthesis of RNA. This compound is formed from orotate and phosphoribosyl pyrophosphate by the enzyme orotate phosphoribosyltransferase .
Preparation Methods
Synthetic Routes and Reaction Conditions
Orotidine 5’-monophosphate sodium salt is synthesized via the de novo synthesis pathway for DNA synthesis in various microorganisms, including Mycobacterium tuberculosis, Saccharomyces cerevisiae, Salmonella typhimurium, and Plasmodium falciparum . The synthesis involves the enzyme orotate phosphoribosyltransferase, which catalyzes the reaction between phosphoribosyl pyrophosphate and orotic acid .
Industrial Production Methods
Industrial production of orotidine 5’-monophosphate sodium salt typically involves fermentation processes using genetically modified microorganisms that overproduce the enzyme orotate phosphoribosyltransferase. The compound is then extracted and purified using various chromatographic techniques .
Chemical Reactions Analysis
Types of Reactions
Orotidine 5’-monophosphate sodium salt undergoes several types of chemical reactions, including:
Decarboxylation: This reaction is catalyzed by the enzyme orotidine 5’-monophosphate decarboxylase, resulting in the formation of uridine monophosphate.
Phosphorylation: The compound can be phosphorylated to form diphosphate and triphosphate derivatives.
Common Reagents and Conditions
Decarboxylation: This reaction typically requires the enzyme orotidine 5’-monophosphate decarboxylase and occurs under physiological conditions (pH 7.4, 37°C).
Phosphorylation: This reaction requires ATP and a kinase enzyme under similar physiological conditions.
Major Products Formed
Uridine monophosphate: Formed via decarboxylation.
Uridine diphosphate and uridine triphosphate: Formed via phosphorylation.
Scientific Research Applications
Orotidine 5’-monophosphate sodium salt has several scientific research applications:
Biochemistry: Used to study the specificity, kinetics, structures, and mechanisms of orotidine 5’-monophosphate decarboxylase.
Genetics: Employed in the study of pyrimidine biosynthesis and its regulation in various organisms.
Industrial Biotechnology: Utilized in the production of nucleotide-based pharmaceuticals and supplements.
Mechanism of Action
Orotidine 5’-monophosphate sodium salt exerts its effects primarily through its role as a precursor in the biosynthesis of uridine monophosphate. The enzyme orotidine 5’-monophosphate decarboxylase catalyzes the decarboxylation of orotidine 5’-monophosphate to form uridine monophosphate . This reaction is crucial for the synthesis of RNA and DNA in cells. The molecular targets involved include the enzymes orotate phosphoribosyltransferase and orotidine 5’-monophosphate decarboxylase .
Comparison with Similar Compounds
Orotidine 5’-monophosphate sodium salt can be compared with other pyrimidine nucleotides such as:
Uridine 5’-monophosphate: The direct product of orotidine 5’-monophosphate decarboxylation.
Cytidine 5’-monophosphate: Another pyrimidine nucleotide involved in RNA synthesis.
Thymidine 5’-monophosphate: A nucleotide involved in DNA synthesis.
Orotidine 5’-monophosphate sodium salt is unique due to its role as the last intermediate in the biosynthesis of uridine monophosphate, making it a critical compound in the pyrimidine biosynthetic pathway .
Properties
Molecular Formula |
C10H10N2Na3O11P |
---|---|
Molecular Weight |
434.14 g/mol |
IUPAC Name |
trisodium;3-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(phosphonatooxymethyl)oxolan-2-yl]-2,6-dioxopyrimidine-4-carboxylate |
InChI |
InChI=1S/C10H13N2O11P.3Na/c13-5-1-3(9(16)17)12(10(18)11-5)8-7(15)6(14)4(23-8)2-22-24(19,20)21;;;/h1,4,6-8,14-15H,2H2,(H,16,17)(H,11,13,18)(H2,19,20,21);;;/q;3*+1/p-3/t4-,6-,7-,8-;;;/m1.../s1 |
InChI Key |
IESMRAGOMHGJFC-LLWADOMFSA-K |
Isomeric SMILES |
C1=C(N(C(=O)NC1=O)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)([O-])[O-])O)O)C(=O)[O-].[Na+].[Na+].[Na+] |
Canonical SMILES |
C1=C(N(C(=O)NC1=O)C2C(C(C(O2)COP(=O)([O-])[O-])O)O)C(=O)[O-].[Na+].[Na+].[Na+] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.